![molecular formula C15H19N3O3 B2579151 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(m-tolyl)acetamide CAS No. 868680-33-5](/img/structure/B2579151.png)
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(m-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(m-tolyl)acetamide, also known as ETAA, is a synthetic compound that has been extensively studied in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications, including cancer treatment, drug delivery systems, and neuroprotection.
Scientific Research Applications
Anticancer Drug Synthesis and Molecular Docking
Research on compounds with similar structures, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, has been conducted with a focus on anticancer activity. These compounds are synthesized and analyzed for their ability to target specific receptors like VEGFr, which is crucial in cancer therapy. The detailed synthesis, structural analysis, and molecular docking studies underscore the potential of such compounds in designing new anticancer drugs (Sharma et al., 2018).
Anticonvulsant and Antidepressant Effects
Studies on 2-(5-methyl-2,3-dioxoindolin-1-yl)acetamide derivatives have shown that they possess significant anticonvulsant and antidepressant activities. These findings are based on in vivo testing models like pentylenetetrazole (PTZ)-evoked convulsion models and the forced swimming test (FST) model, indicating the therapeutic potential of such compounds in treating neurological disorders (Zhen et al., 2015).
Biosynthetic Pathways in Fungi
The biosynthetic pathways for compounds like epipolythiodioxopiperazines (ETPs) in fungi, such as Aspergillus terreus, reveal the natural production processes of structurally complex molecules. These pathways can be manipulated for increased production or for generating novel compounds with potential pharmaceutical applications (Guo et al., 2013).
Radioligand Imaging with PET
The synthesis and application of compounds for radioligand imaging, such as [18F]PBR111, demonstrate the importance of specific acetamide derivatives in medical diagnostics, particularly in positron emission tomography (PET). This research offers a glimpse into the process of developing and applying novel radioligands for imaging brain receptors (Dollé et al., 2008).
Insecticidal Activity
The synthesis of new heterocycles incorporating a thiadiazole moiety, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, and their assessment against pests like the cotton leafworm demonstrate the agricultural applications of acetamide derivatives. These compounds offer potential solutions for pest management strategies (Fadda et al., 2017).
properties
IUPAC Name |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3/c1-3-17-7-8-18(15(21)14(17)20)10-13(19)16-12-6-4-5-11(2)9-12/h4-6,9H,3,7-8,10H2,1-2H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJRAKGWCZHVDKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(C(=O)C1=O)CC(=O)NC2=CC=CC(=C2)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(3-methylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.